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Compound of Interest

Compound Name: 5-Bromo-2-chloropyridin-3-OL

Cat. No.: B1340272 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
chloropyridin-3-ol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, operation, and

disposal of 5-Bromo-2-chloropyridin-3-ol (CAS No. 286946-77-8). Adherence to these

guidelines is essential for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification
5-Bromo-2-chloropyridin-3-ol is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Based on available safety data, this

compound is acutely toxic if swallowed.

GHS Hazard Classification:

Hazard Class Category
GHS Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 3

H301: Toxic if

swallowed
Danger GHS06
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Data sourced from Sigma-Aldrich safety information for CAS No. 286946-77-8.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 5-Bromo-2-
chloropyridin-3-ol. The following table summarizes the required PPE.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

choice for protection against a

variety of chemicals.[1][2][3]

Always inspect gloves for

integrity before use and

change them frequently, or

immediately if contamination is

suspected.[4]

Eyes/Face Safety goggles and face shield

Safety goggles should be worn

to protect against splashes.[5]

A face shield provides an

additional layer of protection

for the entire face and should

be used when handling larger

quantities or when there is a

significant risk of splashing.[4]

[5]

Body Laboratory coat

A standard laboratory coat

should be worn to protect the

skin and personal clothing

from contamination.[1][2]

Respiratory N95 dust mask or respirator

Use a NIOSH-approved N95

dust mask or a respirator,

especially when handling the

solid compound, to prevent

inhalation of dust particles.

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1][2][6]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the procedural steps for the safe handling of 5-Bromo-2-chloropyridin-
3-ol to minimize exposure risk.

1. Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have an emergency spill kit readily accessible.

2. Weighing and Transfer:

Handle the solid compound in a designated area within the fume hood to contain any dust.

Use appropriate tools (e.g., spatula, weighing paper) for transfer.

Close the container tightly immediately after use.[7]

3. In-Use Operations:

Keep all containers with the chemical clearly labeled.

Avoid actions that could generate dust.

Wash hands thoroughly after handling, even if gloves were worn.[6][7]

4. Post-Operation:

Decontaminate the work surface after completion of the task.

Remove and dispose of contaminated PPE in the designated waste stream.

Emergency Procedures
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Emergency Scenario Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[7][8] Remove contaminated

clothing. Seek medical attention if irritation

persists.[7][8]

Eye Contact

Rinse cautiously with water for several minutes.

[7][8] Remove contact lenses if present and

easy to do. Continue rinsing.[7][8] Seek

immediate medical attention.

Inhalation

Move the individual to fresh air and keep them

at rest in a comfortable breathing position.[7][8]

Seek medical attention.

Ingestion
If swallowed, immediately call a poison center or

doctor. Rinse mouth. Do not induce vomiting.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection.[9] Cover the

spill with an inert absorbent material.[9] Collect

the material into a suitable container for

disposal.[6][9]

Disposal Plan
All waste containing 5-Bromo-2-chloropyridin-3-ol must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE and weighing paper, in a

clearly labeled, sealed container.

Liquid Waste: If the compound is dissolved in a solvent, the resulting solution must be

collected in a labeled, sealed hazardous waste container.

Disposal Route: Dispose of all waste through an approved hazardous waste disposal facility,

in accordance with local, state, and federal regulations.[7][8][10] Do not dispose of down the

drain.[6][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6111614&productDescription=5-BRMO-2-CHLRO-3-FLROPYRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6111614&productDescription=5-BRMO-2-CHLRO-3-FLROPYRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6111614&productDescription=5-BRMO-2-CHLRO-3-FLROPYRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6111614&productDescription=5-BRMO-2-CHLRO-3-FLROPYRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6111614&productDescription=5-BRMO-2-CHLRO-3-FLROPYRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR345455.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR345455.pdf
http://acrospharmatech.com/pdffiles/msds/137628-16-1.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR345455.pdf
https://www.benchchem.com/product/b1340272?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6111614&productDescription=5-BRMO-2-CHLRO-3-FLROPYRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/N370_SDS.pdf
http://acrospharmatech.com/pdffiles/msds/137628-16-1.pdf
https://aksci.com/sds/N370_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow for Handling 5-Bromo-2-
chloropyridin-3-ol

Workflow for Safe Handling of 5-Bromo-2-chloropyridin-3-ol

Preparation Phase

Handling Phase

Post-Handling Phase

Waste Disposal

1. Prepare Work Area
(Fume Hood)

2. Don Appropriate PPE

3. Verify Spill Kit Accessibility 4. Weigh and Transfer
(in Fume Hood)

5. Perform Experimental Work

6. Decontaminate Work Surface

7. Dispose of Contaminated PPE

8. Wash Hands Thoroughly 9. Collect All Waste
(Solid & Liquid)

10. Label Waste Container

11. Transfer to Approved
Hazardous Waste Facility
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Click to download full resolution via product page

Caption: A flowchart illustrating the key procedural steps for the safe handling and disposal of

5-Bromo-2-chloropyridin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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